N-benzyl-N'-[2-(4-methylbenzoyl)phenyl]thiourea

• IUPAC Name: 1-benzyl-3-[2-(4-methylbenzoyl)phenyl]thiourea
• InChI: InChI=1S/C22H20N2OS/c1-16-11-13-18(14-12-16)21(25)19-9-5-6-10-20(19)24-22(26)23-15-17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H2,23,24,26)
• InChI Key: XBGXPUYOMYOIFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2NC(=S)NCC3=CC=CC=C3
• Molecular Formula: C22H20N2OS
• Molecular Weight: 360.5 g/mol

Description

N-benzyl-N'-[2-(4-methylbenzoyl)phenyl]thiourea is a useful research compound. Its molecular formula is C22H20N2OS and its molecular weight is 360.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 360.12963444 g/mol and the complexity rating of the compound is 467. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

Research has indicated that benzothiazoles and thioureas possess the ability to inactivate reactive chemical species through their antioxidant activity. For instance, a study demonstrated that certain benzothiazole-isothiourea derivatives exhibited significant scavenging activity, suggesting their potential in mitigating oxidative stress-related damage (Cabrera-Pérez et al., 2016).

Antiviral, Antitubercular, and Anticancer Activities

Thiourea derivatives have been synthesized and evaluated for their biological activities, including antiviral, antitubercular, and anticancer properties. A study synthesized novel thiourea derivatives and assessed them in vitro against various viruses and Mycobacterium tuberculosis, as well as for their anticancer activity, highlighting their therapeutic potential (Çıkla, 2010).

Antimicrobial and Antibacterial Properties

New thiourea derivatives have been explored for their antibacterial and antifungal activities. For example, research into 1-(isomeric methyl) benzoyl-3-arylthioureas showed significant antibacterial activity, underscoring their potential as antimicrobial agents (Saeed & Batool, 2007).

Molecular Structure and Chemical Analysis

The synthesis and characterization of thiourea derivatives, including their crystal structure and vibrational properties, have been extensively studied. These analyses provide insights into the molecular configurations and potential reactivity of such compounds, which is crucial for their application in various scientific and industrial processes (Saeed et al., 2010).

Corrosion Inhibition

Thiourea derivatives have also been investigated for their corrosion inhibition properties, demonstrating their effectiveness in protecting materials from corrosive environments. This application is significant for industries where material durability and longevity are crucial (Al-Jeilawi et al., 2013).

Future Directions

N-benzyl-N’-[2-(4-methylbenzoyl)phenyl]thiourea exhibits promise and has great potential to be explored and used as a doping system in conductive materials application in the future. There is a growing interest in research directed to the automation of environmental control, industrial processes, and clinical analysis in the medical field.

Mechanism of Action

Biochemical Pathways

The specific biochemical pathways affected by Oprea1_756520 are currently unknown . The compound’s effects on these pathways and their downstream effects would depend on its specific targets and mode of action.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability . Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets. Specific information on how environmental factors influence the action of oprea1_756520 is currently unavailable .